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Compound of Interest

Compound Name: Sorbic Acid

Cat. No.: B3421755

Introduction

Sorbic acid and its salts are widely utilized as preservatives in a variety of food and
pharmaceutical products to inhibit the growth of mold and yeast. Monitoring the concentration
of sorbic acid is crucial to ensure compliance with regulatory limits and to guarantee product
quality. A well-established and cost-effective method for the quantification of sorbic acid is
through spectrophotometric analysis following a reaction with thiobarbituric acid (TBA). This
method is predicated on the oxidative cleavage of sorbic acid to malonaldehyde (MDA), which
subsequently reacts with TBA to form a distinct reddish-brown chromophore that can be
quantified.[1][2] This colorimetric assay, often referred to as the TBARS (Thiobarbituric Acid
Reactive Substances) assay, provides a simple and rapid means of determination.[3][4]

Principle of the Method

The spectrophotometric determination of sorbic acid using thiobarbituric acid involves a two-
step chemical reaction. Initially, sorbic acid is oxidized, typically by an oxidizing agent such as
iron(lll) under acidic conditions and elevated temperature, to yield malonaldehyde (MDA).[1] In
the subsequent step, one molecule of MDA condenses with two molecules of TBAin a
Knoevenagel-type reaction to produce a reddish-brown colored adduct. The intensity of the
color produced is directly proportional to the concentration of sorbic acid in the sample, and
the absorbance of this colored product is measured at its wavelength of maximum absorbance
(Amax), which is approximately 529-532 nm.
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Quantitative Data Summary

The following table summarizes the key quantitative parameters for the spectrophotometric
analysis of sorbic acid using thiobarbituric acid, as established in the literature.

Parameter Value Reference

Wavelength of Maximum

Absorbance (Amax) >29 nm

Linear Range 0 - 6 pg/mL
Slope of Calibration Graph 0.131 Apg—tmL
Recoveries 96% - 103%

Relative Standard Deviation
(RSD)

1.6% - 1.9%

Experimental Workflow Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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